1,3-Oxathiolane-2-methanol, 5-(2-amino-6-chloro-9H-purin-9-yl)-, (2S-cis)-
1,3-Oxathiolane-2-methanol, 5-(2-amino-6-chloro-9H-purin-9-yl)-, (2S-cis)-
Brand Name:
Vulcanchem
CAS No.:
149819-73-8
VCID:
VC0234424
InChI:
InChI=1S/C9H10ClN5O2S/c10-7-6-8(14-9(11)13-7)15(3-12-6)4-2-18-5(1-16)17-4/h3-5,16H,1-2H2,(H2,11,13,14)/t4-,5+/m1/s1
SMILES:
C1C(OC(S1)CO)N2C=NC3=C2N=C(N=C3Cl)N
Molecular Formula:
C9H10ClN5O2S
Molecular Weight:
287.73 g/mol
1,3-Oxathiolane-2-methanol, 5-(2-amino-6-chloro-9H-purin-9-yl)-, (2S-cis)-
CAS No.: 149819-73-8
Main Products
VCID: VC0234424
Molecular Formula: C9H10ClN5O2S
Molecular Weight: 287.73 g/mol
| CAS No. | 149819-73-8 |
|---|---|
| Product Name | 1,3-Oxathiolane-2-methanol, 5-(2-amino-6-chloro-9H-purin-9-yl)-, (2S-cis)- |
| Molecular Formula | C9H10ClN5O2S |
| Molecular Weight | 287.73 g/mol |
| IUPAC Name | [(2S,5R)-5-(2-amino-6-chloropurin-9-yl)-1,3-oxathiolan-2-yl]methanol |
| Standard InChI | InChI=1S/C9H10ClN5O2S/c10-7-6-8(14-9(11)13-7)15(3-12-6)4-2-18-5(1-16)17-4/h3-5,16H,1-2H2,(H2,11,13,14)/t4-,5+/m1/s1 |
| Standard InChIKey | ZQYFBYPPSPKXNN-UHNVWZDZSA-N |
| Isomeric SMILES | C1[C@@H](O[C@@H](S1)CO)N2C=NC3=C2N=C(N=C3Cl)N |
| SMILES | C1C(OC(S1)CO)N2C=NC3=C2N=C(N=C3Cl)N |
| Canonical SMILES | C1C(OC(S1)CO)N2C=NC3=C2N=C(N=C3Cl)N |
| Synonyms | 2-ACHMO-purine 2-amino-6-chloro-9-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)purine 2-amino-6-chloro-9-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)purine, (2S-trans)-isome |
| PubChem Compound | 72410 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume